Cas no 1214323-99-5 (3-Cyanopyridine-2-acetic acid)

• Product Name: 3-Cyanopyridine-2-acetic acid
• CAS No: 1214323-99-5
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4801372
• Update Time: 2025-05-20

3-Cyanopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanopyridine-2-acetic acid

• Inchi： 1S/C8H6N2O2/c9-5-6-2-1-3-10-7(6)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： FFNMVSUWWCHHRO-UHFFFAOYSA-N
• SMILES： OC(CC1C(C#N)=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 0.1
• Topological Polar Surface Area: 74

Additional information on 3-Cyanopyridine-2-acetic acid

Exploring the Potential of 3-Cyanopyridine-2-Acetic Acid in Modern Research and Applications

3-Cyanopyridine-2-acetic acid, a compound with the CAS number 1214323-99-5, has emerged as a significant molecule in various scientific and industrial domains. This compound, characterized by its unique chemical structure, has garnered attention due to its versatile properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties, making it a subject of intense research interest.

The molecular structure of 3-cyanopyridine-2-acetic acid comprises a pyridine ring substituted with a cyano group at position 3 and an acetic acid moiety at position 2. This arrangement imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and functionality. Researchers have leveraged these properties to explore its role as a building block in organic synthesis, particularly in the construction of bioactive molecules with potential therapeutic applications.

Recent studies have highlighted the importance of 3-cyanopyridine-2-acetic acid in drug discovery efforts. Its ability to act as a scaffold for constructing heterocyclic compounds has been exploited in the development of novel pharmaceutical agents. For instance, derivatives of this compound have shown promise as inhibitors of key enzymes involved in disease pathways, such as kinases and proteases. Computational studies using advanced molecular modeling techniques have provided insights into the binding interactions of these derivatives with their target proteins, paving the way for rational drug design.

In addition to its role in pharmaceuticals, 3-cyanopyridine-2-acetic acid has found applications in agrochemicals. Its derivatives have been investigated for their potential as herbicides and fungicides. Field trials conducted under controlled conditions have demonstrated effective control over various plant pathogens, suggesting its utility in sustainable agriculture practices. These findings underscore the compound's versatility and its potential to contribute to global food security.

The synthesis of 3-cyanopyridine-2-acetic acid has also been a focal point of recent research. Traditional methods involving multi-step reactions have been optimized to enhance yield and reduce environmental impact. Novel approaches leveraging catalytic systems and green chemistry principles have been reported, making the synthesis more efficient and environmentally friendly. These advancements not only improve the scalability of production but also align with global efforts toward sustainable chemical manufacturing.

Beyond its practical applications, 3-cyanopyridine-2-acetic acid serves as a valuable model system for studying fundamental chemical phenomena. Its reactivity patterns provide insights into aromatic substitution reactions and cyano group chemistry, contributing to the broader understanding of organic chemistry principles. Educational institutions and research laboratories worldwide utilize this compound to train students and explore new chemical transformations.

In conclusion, 3-cyanopyridine-2-acetic acid, with its unique chemical properties and diverse applications, stands at the forefront of modern scientific research. As advancements in synthetic methods and computational modeling continue to unfold, this compound is poised to play an even greater role in addressing pressing challenges across various industries. Its journey from a simple organic molecule to a versatile tool underscores the dynamic nature of chemical innovation.